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Compound of Interest

Compound Name: LuAE98134

Cat. No.: B357949

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Lu AE98134,
a positive modulator of voltage-gated sodium channels with partial selectivity for the Navl.1
subtype, in various cell-based assays. Adherence to these guidelines will help ensure
reproducible and accurate results in the pharmacological characterization of this compound.

Compound Information
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Parameter Value Reference
N-(6-((3-
IUPAC Name (methylsulfonyl)phenyl)amino) N/A

benzol[d]thiazol-2-yl)acetamide

Molecular Formula C21H23Ns03S [1][2]

Molecular Weight 425.50 g/mol [11[2]

Positive modulator of voltage-
gated sodium channels,
particularly Navl.1. It shifts the
] ) voltage dependence of
Mechanism of Action o )
activation to more negative
potentials, slows inactivation
kinetics, and increases

persistent sodium current.[3]

Primary Target Navl.1

Navl.2 and Navl.5 (to a lesser
Other Targets

extent)
Inactive On Navl.4, Navl.6, Navl.7

Solubility and Storage

Proper handling and storage of Lu AE98134 are critical for maintaining its stability and activity.
The following table summarizes the solubility and recommended storage conditions.

Solvent Maximum Solubility Storage of Stock Solution

-80°C for up to 2 years; -20°C

Dimethyl Sulfoxide (DMSO) 250 mg/mL (587.54 mM)

forup to 1 year
Ethanol Not Recommended N/A
Water Insoluble N/A
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Note: It is recommended to sonicate the DMSO solution to ensure complete dissolution.

Preparation of Stock and Working Solutions

This section details the preparation of a 10 mM stock solution of Lu AE98134 in DMSO and its
subsequent dilution to a working concentration for cell-based assays.

Preparation of 10 mM Stock Solution in DMSO

Materials:

Lu AE98134 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Sonicator

Protocol:

Equilibrate the Lu AE98134 powder to room temperature before opening the vial to prevent
condensation.

* Weigh out the desired amount of Lu AE98134 powder using a calibrated analytical balance.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.255 mg of Lu
AE98134.

e Add the appropriate volume of anhydrous DMSO to the vial containing the powder.

» Vortex the solution briefly and then sonicate for 10-15 minutes to ensure complete
dissolution.

« Aliquot the 10 mM stock solution into sterile, amber microcentrifuge tubes to avoid repeated
freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C as recommended.
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Preparation of Working Solutions in Cell Culture Medium

Materials:

e 10 mM Lu AE98134 stock solution in DMSO

e Pre-warmed cell culture medium appropriate for your cell line

» Sterile polypropylene tubes

Protocol:

e Thaw a single aliquot of the 10 mM Lu AE98134 stock solution at room temperature.

o Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve
the desired final concentrations. It is recommended to prepare intermediate dilutions to
ensure accuracy.

e The final concentration of DMSO in the cell culture medium should be kept below 0.5% (v/v)
to minimize solvent-induced cytotoxicity. For example, to achieve a final concentration of 30
UM Lu AE98134, add 3 pL of the 10 mM stock solution to 997 uL of cell culture medium. This
results in a final DMSO concentration of 0.3%.

o Use the freshly prepared working solutions immediately for your cell-based assays.

Experimental Protocols

The following are generalized protocols for common cell-based assays to assess the activity of
Lu AE98134. These should be optimized for your specific cell line and experimental conditions.

Manual Patch-Clamp Electrophysiology

This protocol is suitable for characterizing the effects of Lu AE98134 on the biophysical
properties of voltage-gated sodium channels in cells expressing Nav1.1.

Cell Line: HEK-293 cells stably expressing human Nav1.1.

Protocol:
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» Plate the cells onto glass coverslips 24-48 hours before the experiment.
» Prepare the external and internal solutions for patch-clamp recording.

o Transfer a coverslip with adherent cells to the recording chamber on the microscope stage
and perfuse with the external solution.

o Obtain a whole-cell patch-clamp configuration on a single cell.
e Record baseline sodium currents using appropriate voltage protocols.

» Perfuse the cells with the external solution containing the desired concentration of Lu
AE98134 (e.g., 30 uM).

e Record sodium currents in the presence of the compound and compare to the baseline
recordings to determine the effect on channel activation, inactivation, and persistent current.

Automated Patch-Clamp Electrophysiology

This high-throughput method allows for the screening of Lu AE98134's effects on a larger
number of cells.

Platform: lonWorks Quattro, SyncroPatch 768PE, or similar.
Protocol:
e Harvest and prepare a single-cell suspension of the Navl.1-expressing cell line.

o Load the cell suspension, internal and external solutions, and Lu AE98134 compound plate
into the automated patch-clamp system.

e The instrument will automatically perform cell capture, sealing, whole-cell formation, and
compound application.

» Define a voltage protocol to elicit sodium currents and measure the effect of a range of Lu
AE98134 concentrations.

e Analyze the data to determine the ECso or other relevant pharmacological parameters.
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Fluorescence-Based Membrane Potential Assay

This assay provides a high-throughput method to assess the overall effect of Lu AE98134 on
cell membrane potential.

Materials:

Navl.1-expressing cell line

Black, clear-bottom 96- or 384-well plates

Membrane potential-sensitive dye (e.g., FLIPR Membrane Potential Assay Kit)

Sodium channel opener (e.g., veratridine)
Protocol:
e Seed the cells into the multi-well plates and culture overnight.

o Load the cells with the membrane potential-sensitive dye according to the manufacturer's
instructions.

e Add varying concentrations of Lu AE98134 to the wells and incubate for the desired time.

e Add a sodium channel opener, such as veratridine, to stimulate sodium influx and cause
membrane depolarization.

o Measure the fluorescence intensity using a plate reader equipped for fluorescence detection.

e Analyze the data to determine how Lu AE98134 modulates the veratridine-induced
depolarization.

Visualizations
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Caption: Signaling pathway of Lu AE98134.
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Caption: Experimental workflow for Lu AE98134.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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